1,2-Dibromoethane

Specification

• Description: 1,2-Dibromoethane is a manufactured chemical. It also occurs naturally in small amounts in the ocean where it is formed, probably by algae and kelp. It is a colorless liquid with a mild, sweet odor. Other names for 1,2-dibromoethane are ethylene dibromide, EDB, and glycol bromide. Trade names include Bromofume and Dowfume. 1,2-Dibromoethane has been used as a pesticide in soil, and on citrus, vegetable, and grain crops. Most of these uses have been stopped by the Environmental Protection Agency (EPA) since 1984. Another major use was as an additive in leaded gasoline; however, since leaded gasoline is now banned, it is no longer used for this purpose. Uses today include treatment of logs for termites and beetles, control of moths in beehives, and as a preparation for dyes and waxes.; 1,2-dibromoethane is a bromoalkane that is ethane carrying bromo substituents at positions 1 and 2. It is produced by marine algae. It has a role as a fumigant, a carcinogenic agent, a marine metabolite, an algal metabolite, a mouse metabolite and a mutagen. It is a bromohydrocarbon and a bromoalkane.; Ethylene Dibromide is a clear, colorless, volatile liquid brominated hydrocarbon with a mild, sweet, chloroform-like odor that emits corrosive and toxic fumes when heated to decomposition. Ethylene dibromide is used as a chemical intermediate in the synthesis of resins, waxes, gums, dyes and pharmaceuticals and is used to produce vinyl bromide. Exposure to ethylene dibromide severely irritates the skin and causes depression and collapse. Ethylene dibromide affects DNA integrity by alkylation and is reasonably anticipated to be a human carcinogen.
• CAS No.: 106-93-4
• Molecular Formula: Br(CH2)2Br; C2H4Br2; C2H4Br2
• Molecular Weight: 187.86 g/mol
• IUPAC Name: 1,2-dibromoethane
• Standard InChI: InChI=1S/C2H4Br2/c3-1-2-4/h1-2H2
• Standard InChI Key: PAAZPARNPHGIKF-UHFFFAOYSA-N
• SMILES: C(CBr)Br
• Canonical SMILES: C(CBr)Br
• Boiling Point: 268 to 270 °F at 760 mm Hg (NTP, 1992); 131.6 °C; 131.3 °C; 131 °C; 268°F
• Colorform: Heavy liquid; Colorless liquid or solid (below 50 degrees F)
• Melting Point: 49.9 °F (NTP, 1992); 9.9 °C; 9.8 °C; 10 °C; 50°F